![molecular formula C11H7F2NO3S B6201940 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid CAS No. 1509530-47-5](/img/no-structure.png)
2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid
Overview
Description
2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid (DFTCA) is an organic compound that is widely used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and polymers. DFTCA has a wide range of applications in scientific research due to its unique properties.
Mechanism of Action
2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid is an aromatic compound, meaning it can form hydrogen bonds with other molecules. This allows it to act as a ligand in metal complexes and to form strong interactions with other molecules. Additionally, 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid can form resonance structures, which can stabilize the molecule and make it more reactive.
Biochemical and Physiological Effects
2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid is not known to have any direct biochemical or physiological effects. However, it has been used in the synthesis of various compounds that do have biochemical and physiological effects, such as pharmaceuticals and agrochemicals.
Advantages and Limitations for Lab Experiments
2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid has several advantages for use in lab experiments. It is relatively stable and can be synthesized in a short amount of time. Additionally, it can be used as a reagent in the synthesis of various compounds. However, 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid is a toxic compound, and it should be handled with care.
Future Directions
2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid has a wide range of potential applications in scientific research. It can be used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and polymers. Additionally, it can be used in the synthesis of heterocyclic compounds, such as thiophenes and thiazoles. It can also be used in the synthesis of various metal complexes, such as copper and iron complexes. Furthermore, 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid can be used in the synthesis of new materials, such as nanomaterials and polymers. Finally, it can be used in the synthesis of new drugs, such as anti-cancer drugs.
Synthesis Methods
2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid can be synthesized through a three-step process. First, a reaction between 3,4-difluorophenol and thionyl chloride produces 3,4-difluorophenyl thionyl chloride. Second, the 3,4-difluorophenyl thionyl chloride is reacted with 1,3-thiazole-4-carboxylic acid to yield 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid. Finally, the 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid is purified by column chromatography.
Scientific Research Applications
2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid is widely used in scientific research due to its unique properties. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and polymers. It has also been used in the synthesis of heterocyclic compounds, such as thiophenes and thiazoles. Additionally, 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid has been used in the synthesis of various metal complexes, such as copper and iron complexes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid involves the reaction of 3,4-difluorophenol with chloromethylthiazole followed by hydrolysis and oxidation to yield the final product.", "Starting Materials": [ "3,4-difluorophenol", "chloromethylthiazole", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "water" ], "Reaction": [ "Step 1: React 3,4-difluorophenol with chloromethylthiazole in the presence of sodium hydroxide to yield 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole.", "Step 2: Hydrolyze 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole with aqueous sodium hydroxide to yield 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid.", "Step 3: Oxidize 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid with hydrogen peroxide in the presence of acetic acid and water to yield the final product, 2-[(3,4-difluorophenoxy)methyl]-1,3-thiazole-4-carboxylic acid." ] } | |
CAS RN |
1509530-47-5 |
Molecular Formula |
C11H7F2NO3S |
Molecular Weight |
271.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
